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Compound of Interest

Compound Name: 4-(2-Chloropyridin-3-yl)morpholine

Cat. No.: B1522599

An In-Depth Technical Guide to 4-(2-Chloropyridin-3-yl)morpholine for Advanced Research
and Development

Introduction: Unveiling a Privileged Scaffold in
Modern Drug Discovery

4-(2-Chloropyridin-3-yl)morpholine is a heterocyclic building block of significant interest to
the pharmaceutical and agrochemical research sectors. Its structure marries two "privileged"
fragments: the morpholine ring and a substituted pyridine core.[1] The morpholine moiety is a
ubiquitous pharmacophore renowned for its ability to improve critical physicochemical
properties in drug candidates, such as aqueous solubility, metabolic stability, and overall
pharmacokinetic profile.[1][2] Concurrently, the chloropyridine ring serves as a versatile
synthetic handle and an active participant in molecular interactions with biological targets.[1]

This guide, prepared from the perspective of a Senior Application Scientist, provides an in-
depth exploration of 4-(2-Chloropyridin-3-yl)morpholine, moving beyond a simple catalog of
facts to explain the causality behind its synthesis, application, and handling. We will delve into
its commercial availability, core chemical attributes, synthetic strategies, and its established
role as a precursor to complex, biologically active molecules.

Commercial Availability and Supplier Overview
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For researchers and procurement managers, securing a reliable source of high-purity starting
materials is the foundational step of any successful research campaign. 4-(2-Chloropyridin-3-
yl)morpholine is available from a range of specialty chemical suppliers who cater to research
and development quantities.

The primary identifier for this compound is its CAS Number: 54231-44-6.[1][3] When sourcing
this chemical, it is imperative to use this number to avoid confusion with isomeric or related
structures. The compound's molecular formula is CoH11CIN20, and it has a molecular weight of
approximately 198.65 g/mol .[1][3]

A summary of representative suppliers is provided below. Note that availability, purity, and
packaging can vary, and direct inquiry is always recommended.

Supplier CAS Number Stated Purity Typical Use
) Research
BenchChem 54231-44-6 Typically =295%][1] o
Applications[1]
Hoffman Fine - Laboratory Purposes
) 54231-44-6 Not specified
Chemicals Only[3]

AZA Mid-Year Meeting  54231-44-6 95%][4] Research Use
ShiJiazhuang Smo - - Pharmaceutical
] Not specified Not specified ]
Chemical Intermediates[5]

This table is illustrative. Researchers should always request lot-specific Certificates of Analysis
(CoA) to verify purity and identity.

Molecular Structure and Physicochemical
Properties

The unique characteristics of 4-(2-Chloropyridin-3-yl)morpholine stem directly from its hybrid
structure.
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Starting Materials:
2,3-Dichloropyridine

+ Morpholine
Nucleophilic Aromatic
N — Substitution (SsAr)
- -g., K2 3,

Aqueous Workup:
- Quench reaction

- Extract with organic solvent
- Wash and dry

Purification:
- Column Chromatography or
- Recrystallization

Final Product:
4-(2-Chloropyridin-3-yl)morpholine

Core Building Block

4-(2-Chloropyridin-3-yl)morpholine

Synthetic Elaboratio

Buchwald-Hartwig Other Cross-Coupling

Suzuki Coupling Amination or SnAr Reactions

Kinase Inhibitors

(e.g., PI3K, mTOR) CNS Agents Antimicrobials

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2-chloropyridin-3-yl-morpholine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://midyear.aza.org/CFIDE/scripts/ajax/FCKeditor/editor/filemanager/browser/default/browser.html?Type=File&GetFoldersAndFiles=78C06BFF3D&id=3565325716&CONNECTOR=%2F%5C%2Fwr9.me%2Ft%2F
http://www.smochem.com/e_order/?name=4-(2-Chloropyridin-3-yl)morpholine
https://www.benchchem.com/product/b1522599#commercial-availability-and-suppliers-of-4-2-chloropyridin-3-yl-morpholine
https://www.benchchem.com/product/b1522599#commercial-availability-and-suppliers-of-4-2-chloropyridin-3-yl-morpholine
https://www.benchchem.com/product/b1522599#commercial-availability-and-suppliers-of-4-2-chloropyridin-3-yl-morpholine
https://www.benchchem.com/product/b1522599#commercial-availability-and-suppliers-of-4-2-chloropyridin-3-yl-morpholine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1522599?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1522599?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

